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The most direct guidance comes from a manufacturer's Safety Data Sheet (SDS), which provides basic

storage conditions. Please note that this is not a substitute for long-term stability data obtained through

formal studies [1].

The table below summarizes the available storage information:

Parameter Recommendation

Container Keep container tightly sealed [1].

Environment Keep in a cool, well-ventilated area. Keep away from direct sunlight and

sources of ignition [1].

Temperature Store at -20°C (for powder) or -80°C (when in solvent) [1].

Incompatible
Materials

Strong acids/alkalis, strong oxidizing/reducing agents [1].

How to Establish Stability Data: A Guide to ICH
Principles

In the absence of specific drug substance data, you can reference the International Council for Harmonisation

(ICH) guidelines. A new draft guideline, "STABILITY TESTING OF DRUG SUBSTANCES AND
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DRUG PRODUCTS," was published in April 2025 and outlines the scientific and risk-based approaches for

stability studies [2].

The following workflow maps out the key stages of a formal stability study as per ICH guidelines:

Storage Conditions (Examples)

Protocol Design

Batch Selection

Define Storage Conditions

Set Testing Frequency Long-Term e.g., 25°C ± 2°C / 60% RH ± 5% RH Intermediate e.g., 30°C ± 2°C / 65% RH ± 5% RH Accelerated e.g., 40°C ± 2°C / 75% RH ± 5% RH

Data Evaluation & Modeling

Establish Shelf Life & Storage Conditions

Click to download full resolution via product page

The key chapters of the new ICH guideline that are relevant to your stability study include [2]:

Chapter 2: Development Stability Studies Under Stress and Forced Conditions: To understand
the intrinsic stability and degradation pathways.

Chapter 3: Protocol Design for Formal Stability Studies: Outlining the overall study plan.
Chapter 6: Testing Frequency: How often samples are pulled for analysis.

Chapter 7: Storage Conditions: Defining the temperature, humidity, and light conditions.
Chapter 13: Data Evaluation: How to analyze the results to propose a retest period or shelf life.
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Recommendations for Further Action

Given the scarcity of specific data, here are steps you can take:

Contact Suppliers Directly: Reach out to chemical suppliers like DC Chemicals for any available

stability data or certificates of analysis that may not be publicly listed [1].
Initiate Formal Stability Studies: Following the ICH framework is the most reliable method to

generate your own stability data, which is essential for any drug development process [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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